Cas no 869945-54-0 ({1-4-(3-Methylpiperidin-1-yl)phenylethyl}amine)

• Product Name: {1-4-(3-Methylpiperidin-1-yl)phenylethyl}amine
• CAS No: 869945-54-0
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 3030852
• PubChem ID: 17608934
• Update Time: 2025-04-21

{1-4-(3-Methylpiperidin-1-yl)phenylethyl}amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-甲基-1-哌啶基)苯基]乙胺
• 1-[4-(3-Methyl-piperidin-1-yl)-phenyl]-ethylamine
• 1-[4-(3-methylpiperidin-1-yl)phenyl]ethanamine
• (1-[4-(3-Methylpiperidin-1-yl)phenyl]ethyl)amine
• 1-(4-(3-Methylpiperidin-1-yl)phenyl)ethanamine
• {1-[4-(3-methylpiperidin-1-yl)phenyl]ethyl}amine
• 1-[4-(3-methylpiperidin-1-yl)phenyl]ethan-1-amine
• 1-(4-(3-Methylpiperidin-1-yl)phenyl)ethan-1-amine
• CS-0326194
• 869945-54-0
• MFCD04971093
• AKOS017258752
• LS-09266
• ALBB-027092
• AKOS000219495
• {1-4-(3-Methylpiperidin-1-yl)phenylethyl}amine

• Inchi： 1S/C14H22N2/c1-11-4-3-9-16(10-11)14-7-5-13(6-8-14)12(2)15/h5-8,11-12H,3-4,9-10,15H2,1-2H3
• InChI Key： SFAHERZIKBIHIW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C(C)N)=CC=2)CCCC(C)C1

Computed Properties

• Exact Mass: 218.178298710Da
• Monoisotopic Mass: 218.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3

{1-4-(3-Methylpiperidin-1-yl)phenylethyl}amine Security Information

• HazardClass：IRRITANT